Cas no 281-27-6 (1-Azatricyclo[3.3.1.13,7]decane)

1-Azatricyclo[3.3.1.13,7]decane structure
281-27-6 structure
Product name:1-Azatricyclo[3.3.1.13,7]decane
CAS No:281-27-6
MF:C9H15N
MW:137.2221
CID:289998
PubChem ID:136106

1-Azatricyclo[3.3.1.13,7]decane Chemical and Physical Properties

Names and Identifiers

    • 1-Azatricyclo[3.3.1.13,7]decane
    • 1-azatricyclo[3.3.1.1~3,7~]decane
    • 281-27-6
    • 1-Azaadamantane
    • DTXSID60182376
    • WENISBCJPGSITQ-UHFFFAOYSA-N
    • InChI=1/C9H15N/c1-7-2-9-3-8(1)5-10(4-7)6-9/h7-9H,1-6H
    • SCHEMBL875052
    • 1-aza-tricyclo[3.3.1.1*3,7*]decane
    • 1-Azatricyclo(3.3.1.13,7)decane
    • azaadamantane
    • Inchi: InChI=1S/C9H15N/c1-7-2-9-3-8(1)5-10(4-7)6-9/h7-9H,1-6H2
    • InChI Key: WENISBCJPGSITQ-UHFFFAOYSA-N
    • SMILES: N12CC3CC(CC(C3)C1)C2

Computed Properties

  • Exact Mass: 137.12055
  • Monoisotopic Mass: 137.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • Density: 1.05
  • Boiling Point: 196.2°Cat760mmHg
  • Flash Point: 64.9°C
  • Refractive Index: 1.552
  • PSA: 3.24

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